2-cyano-N-(3-nitrophenyl)acetamide
Description
2-Cyano-N-(3-nitrophenyl)acetamide, also known as 3-Nitrophenylcyanoacetamide, is a synthetic compound commonly used in scientific research. It is an aromatic amide with a variety of applications in organic synthesis, and is often used as an intermediate for the synthesis of other compounds.
Scientific Research Applications
Environmental Impact and Degradation
Research on acetaminophen, a compound with structural relevance, highlights its presence in water bodies due to pharmaceutical effluents and its potential environmental impact. Advanced Oxidation Processes (AOPs) have been studied for the degradation of acetaminophen in aqueous media, focusing on by-products and their biotoxicity. These studies provide insights into the degradation pathways and the environmental fate of similar compounds, including potential cyano- and nitro- derivatives like 2-cyano-N-(3-nitrophenyl)acetamide (Qutob et al., 2022).
Photosensitive Protecting Groups
The application of photosensitive protecting groups in synthetic chemistry, including nitrophenyl derivatives, offers a glimpse into the utility of such functional groups in facilitating light-mediated reactions. This area of research is promising for the development of novel synthetic methodologies and the controlled release of active pharmaceutical ingredients (Amit et al., 1974).
Mechanisms of Action in Pharmacology
The complex metabolism and analgesic mechanisms of acetaminophen, involving various metabolic pathways and receptor interactions, suggest a potential pharmacological interest in structurally related compounds. Understanding the metabolic conversion and interaction with biological receptors can provide a foundation for exploring the therapeutic potentials of this compound (Ohashi & Kohno, 2020).
Toxicology and Safety
The toxicological aspects of acetaminophen, including its metabolic pathways leading to liver toxicity and the role of protein adducts, are critical for understanding the safety profile of related compounds. Studies on acetaminophen toxicity provide a framework for assessing the risks associated with the use of similar chemicals, which is essential for their potential application in any therapeutic context (Vo et al., 2019).
Properties
IUPAC Name |
2-cyano-N-(3-nitrophenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O3/c10-5-4-9(13)11-7-2-1-3-8(6-7)12(14)15/h1-3,6H,4H2,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCDLCHVIKUNVHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80350030 |
Source
|
| Record name | 2-cyano-N-(3-nitrophenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80350030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
52570-56-6 |
Source
|
| Record name | 2-cyano-N-(3-nitrophenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80350030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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